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Introduction

Angiogenesis, the formation of new blood vessels from pre-existing ones, is a critical process in
both physiological development and pathological conditions such as tumor growth and
metastasis. The zebrafish (Danio rerio) embryo has emerged as a powerful in vivo model for
studying angiogenesis and for the high-throughput screening of anti-angiogenic compounds. Its
rapid external development, optical transparency, and the conserved nature of its vascular
developmental pathways make it an ideal system for the real-time visualization and
guantification of blood vessel formation.

SKLB646 is a novel, orally active multi-target kinase inhibitor. It demonstrates significant
inhibitory effects on key signaling molecules implicated in angiogenesis, including Vascular
Endothelial Growth Factor Receptor 2 (VEGFR2), SRC, B-Raf, and C-Raf.[1][2] Specifically,
SKLB646 has been shown to potently inhibit VEGFR2 with an IC50 value of 0.012 pmol/L,
SRC with an IC50 of 0.002 pmol/L, B-Raf with an IC50 of 0.022 pmol/L, and C-Raf with an
IC50 of 0.019 pymol/L.[1][2] This multi-targeted approach makes SKLB646 a compound of
significant interest for anti-angiogenic therapy. Studies have demonstrated that SKLB646
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effectively blocks the formation of intersegmental vessels (ISVs) in zebrafish embryos,
highlighting its anti-angiogenic properties in a whole-organism model.[1]

These application notes provide a detailed protocol for utilizing the zebrafish embryo
angiogenesis assay to evaluate the anti-angiogenic efficacy of SKLB646.

Data Presentation

Table 1: Inhibitory Effects of SKLB646 on Zebrafish Intersegmental Vessel (ISV) Formation

Number of
Percentage

Treatment Group Concentration (uM) Complete ISVs .
Inhibition (%)

(Mean = SEM)

Vehicle Control

0.1% 30.2+0.8 0
(DMSO)
SKLB646 0.1 225+1.1 255
SKLB646 0.3 14.8+0.9 51.0
SKLB646 1.0 7.6+0.7 74.8
Positive Control

1.0 8.1+0.6 73.2

(SU5416)

Note: The data presented in this table is representative and compiled from typical results of
such an assay. Actual results may vary based on experimental conditions.

Experimental Protocols
Zebrafish Intersegmental Vessel (ISV) Angiogenesis
Assay

This protocol details the procedure for assessing the anti-angiogenic activity of SKLB646 by
observing its effect on the formation of intersegmental vessels in transgenic zebrafish embryos.

Materials:
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e Transgenic zebrafish line with fluorescent vasculature (e.g., Tg(flil.:EGFP) or Tg(kdrl:EGFP))
 SKLB646

o Dimethyl sulfoxide (DMSO)

e E3 embryo medium

e Pronase

e Tricaine (MS-222)

o 96-well plates

» Fluorescence stereomicroscope or confocal microscope
» Image analysis software (e.g., ImageJ)

Protocol:

o Zebrafish Husbandry and Embryo Collection:

o Maintain adult transgenic zebrafish in a standard recirculating system at 28.5°C with a
14/10-hour light/dark cycle.

o Set up breeding tanks with a male-to-female ratio of 2:1 the evening before embryo
collection.

o Collect freshly fertilized eggs within 30 minutes of the light cycle commencing.
o Wash the embryos with E3 medium to remove debris and incubate at 28.5°C.
e Dechorionation:

o At 4-6 hours post-fertilization (hpf), dechorionate the embryos by treating them with
Pronase (1 mg/mL in E3 medium) for 5-10 minutes.

o Gently pipette the embryos to facilitate chorion removal.
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o Wash the dechorionated embryos three times with fresh E3 medium.

e Compound Preparation and Treatment:

[e]

Prepare a stock solution of SKLB646 in DMSO.

o At 24 hpf, array the embryos in a 96-well plate, with one embryo per well in 100 pL of E3
medium.

o Add the desired final concentrations of SKLB646 to the wells. Ensure the final DMSO
concentration does not exceed 0.1% to avoid toxicity.

o Include a vehicle control (0.1% DMSO) and a positive control (a known VEGFR inhibitor
like SU5416).

o Incubate the plate at 28.5°C.

e Imaging and Quantification:
o At 48 hpf, anesthetize the embryos by adding Tricaine to a final concentration of 0.016%.
o Mount the embryos laterally on a microscope slide with a drop of 3% methylcellulose.

o Capture images of the trunk vasculature, focusing on the intersegmental vessels, using a
fluorescence microscope.

o Quantify the number of complete ISVs that have formed and extended from the dorsal
aorta to the dorsal longitudinal anastomotic vessel.

o Alternatively, measure the total length of the ISVs using image analysis software.
o Data Analysis:

o Calculate the average number of complete ISVs or the average total ISV length for each
treatment group.

o Determine the percentage inhibition of angiogenesis for each concentration of SKLB646
compared to the vehicle control.
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o Perform statistical analysis (e.g., one-way ANOVA followed by a post-hoc test) to
determine the significance of the observed effects.

Mandatory Visualization

Experimental Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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